Cas no 898772-20-8 (HEXYL 5-(1,3-DIOXOLAN-2-YL)-2-THIOPHENECARBOXYLATE)

• Product Name: HEXYL 5-(1,3-DIOXOLAN-2-YL)-2-THIOPHENECARBOXYLATE
• CAS No: 898772-20-8
• MF: C₁₄H₂₀O₄S
• MW: 284.371203422546
• MDL: MFCD07699080
• CID: 878381
• PubChem ID: 24723447
• Update Time: 2025-05-22

HEXYL 5-(1,3-DIOXOLAN-2-YL)-2-THIOPHENECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• HEXYL 5-(1,3-DIOXOLAN-2-YL)-2-THIOPHENECARBOXYLATE
• hexyl 5-(1,3-dioxolan-2-yl)thiophene-2-carboxylate
• 898772-20-8
• AKOS016018738
• DTXSID10641887
• HEXYL5-(1,3-DIOXOLAN-2-YL)-2-THIOPHENECARBOXYLATE
• MFCD07699080

• MDL： MFCD07699080
• Inchi： 1S/C14H20O4S/c1-2-3-4-5-8-16-13(15)11-6-7-12(19-11)14-17-9-10-18-14/h6-7,14H,2-5,8-10H2,1H3
• InChI Key： ATLZBTWRQNEMTM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCCCCCC)=CC=C1C1OCCO1

Computed Properties

• Exact Mass: 284.10800
• Monoisotopic Mass: 284.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 73Ų

Experimental Properties

• PSA: 73.00000
• LogP: 3.53060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on HEXYL 5-(1,3-DIOXOLAN-2-YL)-2-THIOPHENECARBOXYLATE

HEXYL 5-(1,3-DIOXOLAN-2-YL)-2-THIOPHENECARBOXYLATE: A Comprehensive Overview

The compound with CAS No. 898772-20-8, known as HEXYL 5-(1,3-DIOXOLAN-2-YL)-2-THIOPHENECARBOXYLATE, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a 1,3-dioxolane moiety and a hexyl ester group. The thiophene ring is a five-membered aromatic heterocycle containing sulfur, while the 1,3-dioxolane group is a cyclic acetal that imparts stability and reactivity to the molecule. The hexyl ester group further enhances the compound's solubility and reactivity in various solvents and reaction conditions.

Recent studies have highlighted the potential of HEXYL 5-(1,3-DIOXOLAN-2-YL)-2-THIOPHENECARBOXYLATE in applications ranging from pharmaceuticals to advanced materials. For instance, researchers have explored its use as a precursor for synthesizing functional polymers and nanoparticles. The molecule's ability to undergo various transformations, such as ring-opening reactions and conjugate additions, makes it a versatile building block in organic synthesis.

One of the most intriguing aspects of this compound is its reactivity under different conditions. The 1,3-dioxolane group can act as a protecting group for carbonyl compounds, enabling precise control over reaction pathways. This property has been exploited in the synthesis of complex molecules with high precision. Additionally, the thiophene ring contributes to the compound's electronic properties, making it suitable for applications in optoelectronics and sensor technologies.

From a synthetic perspective, HEXYL 5-(1,3-DIOXOLAN-2-YL)-2-THIOPHENECARBOXYLATE can be prepared through a variety of methods. One common approach involves the reaction of thiophene derivatives with aldehydes or ketones in the presence of an acid catalyst to form the cyclic acetal. The subsequent esterification step introduces the hexyl group, yielding the final product. Researchers have also explored alternative routes, such as multi-component reactions and enzymatic catalysis, to improve the efficiency and sustainability of the synthesis process.

The applications of this compound are not limited to traditional chemical industries. Recent advancements have demonstrated its potential in biotechnology and green chemistry. For example, it has been used as a chelating agent in metalloenzyme mimics and as a stabilizer in bio-based polymers. Its ability to interact with biological systems without causing toxicity makes it an attractive candidate for biomedical applications.

In terms of environmental impact, HEXYL 5-(1,3-DIOXOLAN-2-YL)-2-THIOPHENECARBOXYLATE exhibits favorable biodegradation properties under certain conditions. Studies have shown that it can be metabolized by microorganisms in aerobic environments, reducing its persistence in natural ecosystems. This characteristic aligns with growing industry trends toward sustainable chemistry practices.

Looking ahead, the continued exploration of HEXYL 5-(1,3-DIOXOLAN-2-YL)-2-THIOPHENECARBOXYLATE is expected to yield new insights into its properties and applications. Collaborative efforts between academia and industry are likely to drive innovation in this area, paving the way for novel materials and technologies that leverage this compound's unique attributes.